![molecular formula C13H24N2O2 B6237094 tert-butyl (3R)-3-[(cyclopropylmethyl)amino]pyrrolidine-1-carboxylate CAS No. 936115-74-1](/img/no-structure.png)
tert-butyl (3R)-3-[(cyclopropylmethyl)amino]pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl (3R)-3-[(cyclopropylmethyl)amino]pyrrolidine-1-carboxylate, also known as tert-butylcycloamino carboxylate, is an organic compound with a wide range of applications in scientific research and laboratory experiments. It is a cyclic amine, containing a tert-butyl group and a cyclopropylmethyl group, and is a derivative of pyrrolidine. Tert-butylcycloamino carboxylate has been used in various fields such as medicinal chemistry, organic synthesis, and materials science.
Mechanism of Action
Tert-butylcycloamino carboxylate acts as a nucleophilic reagent in organic synthesis. It can react with electrophiles, such as alkyl halides, to form carbon-carbon bonds. This reaction is catalyzed by a base, such as sodium hydroxide, and is known as a nucleophilic substitution reaction.
Biochemical and Physiological Effects
Tert-butylcycloamino carboxylate has not been studied for its biochemical and physiological effects. However, it is known to be a relatively non-toxic compound, with a low level of toxicity to humans and animals.
Advantages and Limitations for Lab Experiments
Tert-butylcycloamino carboxylate is a useful reagent for organic synthesis in laboratory experiments. It has the advantage of being relatively non-toxic and easy to handle, which makes it a suitable reagent for a variety of laboratory experiments. However, it is limited in its reactivity, as it is not as reactive as other reagents such as Grignard reagents.
Future Directions
There are several potential future directions for the use of tert-butyl (3R)-3-[(cyclopropylmethyl)amino]pyrrolidine-1-carboxylatecloamino carboxylate. It could be used in the synthesis of more complex molecules, such as peptides and carbohydrates. It could also be used as a ligand in the synthesis of coordination polymers. Additionally, it could be used as a reagent in the synthesis of drugs, such as anti-inflammatory and anti-cancer agents. Further research could also be done to investigate its biochemical and physiological effects.
Synthesis Methods
Tert-butylcycloamino carboxylate can be synthesized in a two-step process. The first step involves the reaction of tert-butyl chloride with cyclopropylmethyl amine, resulting in the formation of tert-butyl (3R)-3-[(cyclopropylmethyl)amino]pyrrolidine-1-carboxylatecloamino chloride. This intermediate can then be reacted with pyrrolidine-1-carboxylic acid to form tert-butyl (3R)-3-[(cyclopropylmethyl)amino]pyrrolidine-1-carboxylatecloamino carboxylate.
Scientific Research Applications
Tert-butylcycloamino carboxylate has been used in various scientific research applications, such as medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, it has been used as a starting material for synthesizing various drugs, such as anti-inflammatory and anti-cancer agents. It has also been used as a reagent in organic synthesis to synthesize various compounds, such as peptides and carbohydrates. In materials science, it has been used as a ligand for synthesizing coordination polymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (3R)-3-[(cyclopropylmethyl)amino]pyrrolidine-1-carboxylate involves the protection of the amine group, followed by the addition of the cyclopropylmethyl group to the pyrrolidine ring, and finally the esterification of the carboxylic acid with tert-butanol.", "Starting Materials": [ "3-pyrrolidinecarboxylic acid", "cyclopropylmethylamine", "tert-butanol", "dicyclohexylcarbodiimide (DCC)", "N,N-dimethylformamide (DMF)", "diisopropylethylamine (DIPEA)", "triethylamine (TEA)", "ethyl acetate", "sodium bicarbonate (NaHCO3)", "brine" ], "Reaction": [ "Step 1: Protection of the amine group by reacting 3-pyrrolidinecarboxylic acid with DCC and tert-butanol in DMF, in the presence of DIPEA as a catalyst.", "Step 2: Addition of the cyclopropylmethyl group to the pyrrolidine ring by reacting the protected pyrrolidine carboxylic acid with cyclopropylmethylamine in DMF, in the presence of TEA as a catalyst.", "Step 3: Deprotection of the tert-butyl ester group by treating the intermediate with sodium bicarbonate in ethyl acetate.", "Step 4: Purification of the product by extraction with brine and drying over anhydrous sodium sulfate." ] } | |
CAS RN |
936115-74-1 |
Product Name |
tert-butyl (3R)-3-[(cyclopropylmethyl)amino]pyrrolidine-1-carboxylate |
Molecular Formula |
C13H24N2O2 |
Molecular Weight |
240.3 |
Purity |
95 |
Origin of Product |
United States |
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